Cas no 959088-25-6 (1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester)
959088-25-6 structure
Product Name:1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
CAS No:959088-25-6
MF:C7H9FN2O2
MW:172.156965017319
CID:1001798
PubChem ID:582577
Update Time:2025-04-20
1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester
- Propyl 4-fluoro-1H-imidazole-5-carboxylate #
- 4-Fluoroimidazole-5-carboxylic acid, propyl ester
- 959088-25-6
- XVMCYOKFMXFRMZ-UHFFFAOYSA-N
- propyl 5-fluoro-1H-imidazole-4-carboxylate
-
- Inchi: 1S/C7H9FN2O2/c1-2-3-12-7(11)5-6(8)10-4-9-5/h4H,2-3H2,1H3,(H,9,10)
- InChI Key: XVMCYOKFMXFRMZ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCCC)N=CN1
Computed Properties
- Exact Mass: 172.06480570g/mol
- Monoisotopic Mass: 172.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55Ų
1H-Imidazole-4-carboxylic acid, 5-fluoro-, propyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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